Cas no 1861884-39-0 (2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid)

• Product Name: 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
• CAS No: 1861884-39-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6014467
• PubChem ID: 165505967
• Update Time: 2025-10-28

2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid
• 1861884-39-0
• EN300-1449036
• 2-[(hex-1-yn-3-yl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-9(4-2)14-11-12-6-8(7-13-11)10(15)16/h2,6-7,9H,3,5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key： ORRYNRVTGARTHM-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)NC(C#C)CCC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid (CAS No. 1861884-39-0)

2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid (CAS No. 1861884-39-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and alkynyl side chain, serves as a versatile building block for the synthesis of bioactive molecules. Its molecular structure combines a carboxylic acid functionality with an aminopyrimidine moiety, making it a valuable intermediate in drug discovery and development.

The growing interest in 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is driven by its potential applications in targeting kinase inhibitors, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. Researchers are particularly intrigued by its ability to modulate enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics. The compound's CAS No. 1861884-39-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific investigations.

From a synthetic chemistry perspective, 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid offers a robust platform for structure-activity relationship (SAR) studies. Its hex-1-yn-3-yl group provides a strategic handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial for addressing modern challenges in drug design, such as improving bioavailability and reducing off-target effects.

In the context of green chemistry, the compound's synthesis and applications are being explored to align with sustainable practices. Recent publications highlight its role in catalysis and bioconjugation, topics that resonate with the global push for environmentally friendly research methodologies. The inclusion of 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid in high-throughput screening libraries further underscores its utility in accelerating drug discovery pipelines.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1861884-39-0 is essential. Its solubility, stability, and reactivity profiles are critical factors in optimizing its use across various experimental setups. Additionally, the compound's compatibility with click chemistry techniques has opened new avenues for biomolecular labeling and probe development, addressing key questions in chemical biology.

The demand for 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is also reflected in its commercial availability from leading chemical suppliers. Quality control measures, such as HPLC purity and NMR characterization, are frequently discussed in procurement inquiries, emphasizing the need for reliable sourcing in research applications. This aligns with broader industry trends toward reproducibility and data integrity in scientific studies.

Looking ahead, the exploration of 2-(hex-1-yn-3-yl)aminopyrimidine-5-carboxylic acid is expected to expand into emerging areas like proteolysis-targeting chimeras (PROTACs) and fragment-based drug discovery. These innovative approaches leverage the compound's modular architecture to address previously undruggable targets, a hot topic in contemporary pharmaceutical innovation. As such, CAS No. 1861884-39-0 remains a focal point for interdisciplinary research bridging chemistry, biology, and medicine.